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Compound of Interest

Compound Name: Galactonolactone

Cat. No.: B1212098

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of
galactonolactone isomers, focusing on their chemical properties, synthesis, and biological
significance. The information presented is intended to serve as a valuable resource for
researchers and professionals involved in carbohydrate chemistry, drug discovery, and
development.

Introduction to Galactonolactone Isomers

Galactonolactones are cyclic esters of galactonic acid, a sugar acid derived from galactose.
These compounds exist as various stereoisomers, with the most common being the D- and L-
enantiomers of galactono-1,4-lactone (also known as y-galactonolactone) and galactono-1,5-
lactone (or d-galactonolactone). The stereochemical configuration of these isomers plays a
crucial role in their physical properties and biological activities.

D-galactono-1,4-lactone is an intermediate in the catabolism of galactose, while its enantiomer,
L-galactono-1,4-lactone, is a key precursor in the biosynthesis of L-ascorbic acid (Vitamin C) in
plants. The subtle differences in the spatial arrangement of their hydroxyl groups significantly
impact their interaction with enzymes and other biological molecules, making a thorough
understanding of their stereochemistry essential for various scientific applications.
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Physicochemical Properties of Galactonolactone
Isomers

The stereoisomerism of galactonolactones directly influences their physicochemical
properties. A summary of the key quantitative data for the D- and L-isomers of galactono-1,4-
lactone is presented in the table below, highlighting the impact of their enantiomeric

relationship.
Property D-Galactono-1,4-lactone L-Galactono-1,4-lactone
Molecular Formula CeH1006 CeH1006
Molecular Weight 178.14 g/mol [1][2] 178.14 g/mol [3]
Melting Point 133-137 °C[1][4] 134 °C[3]
Specific Optical Rotation -76.5° (c=1, H20) +78.0 £ 3.0° (c=1, H20)[3]

Note: The opposite signs of the specific optical rotation for the D- and L-isomers are
characteristic of enantiomers, indicating they rotate plane-polarized light in equal but opposite
directions.

Stereochemical Relationships and Interconversion

The primary stereoisomers of galactonolactone are the D- and L-enantiomers of the 1,4-
lactone and 1,5-lactone forms.

e Enantiomers: D-galactono-1,4-lactone and L-galactono-1,4-lactone are non-superimposable
mirror images of each other. This is also true for the D- and L-forms of the 1,5-lactone.

» Diastereomers: D-galactono-1,4-lactone and D-galactono-1,5-lactone are diastereomers.
They are stereoisomers that are not mirror images of each other. The same relationship
exists between the L-isomers of the 1,4- and 1,5-lactones.

In solution, the 1,4- (y-lactone) and 1,5- (3-lactone) forms can interconvert, with the five-
membered y-lactone generally being the more thermodynamically stable form. This equilibrium
is influenced by factors such as solvent and temperature.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.phenomenex.com/techniques/hplc-chiral
https://pubchem.ncbi.nlm.nih.gov/compound/97165
https://www.researchgate.net/publication/230690282_A_Simple_Synthesis_of_D-Galactono-14-_Lactone_and_Key_Building_Blocks_for_the_Preparation_of_Galactofuranosides
https://www.phenomenex.com/techniques/hplc-chiral
https://www.researchgate.net/publication/5972229_HPLC_separation_of_enantiomers_using_chiral_stationary_phases
https://www.researchgate.net/publication/230690282_A_Simple_Synthesis_of_D-Galactono-14-_Lactone_and_Key_Building_Blocks_for_the_Preparation_of_Galactofuranosides
https://www.researchgate.net/publication/230690282_A_Simple_Synthesis_of_D-Galactono-14-_Lactone_and_Key_Building_Blocks_for_the_Preparation_of_Galactofuranosides
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The diagram below illustrates the stereochemical relationships between the common isomers

of galactonolactone.

Stereochemical Relationships of Galactonolactone Isomers
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Stereochemical relationships of galactonolactone isomers.

Biological Significance and Signaling Pathways

The stereochemistry of galactonolactone isomers is of paramount importance in biological
systems. Enzymes often exhibit a high degree of stereospecificity, meaning they will only
interact with one specific enantiomer of a substrate.

L-Ascorbic Acid (Vitamin C) Biosynthesis
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In plants, L-galactono-1,4-lactone is the direct precursor to L-ascorbic acid. The final step in
this pathway is the oxidation of L-galactono-1,4-lactone, catalyzed by the mitochondrial

enzyme L-galactono-1,4-lactone dehydrogenase.

The following diagram illustrates the final stage of the L-ascorbic acid biosynthesis pathway in

plants.
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Final Step of L-Ascorbic Acid Biosynthesis in Plants
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Experimental Workflow for D-Galactono-1,4-lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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